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Compound of Interest

Compound Name:
5-Fluoro-2-

methoxybenzenesulfonyl chloride

Cat. No.: B1304142 Get Quote

This technical guide provides a comprehensive overview of 5-Fluoro-2-
methoxybenzenesulfonyl chloride, a key intermediate in pharmaceutical synthesis. The

document is intended for researchers, scientists, and professionals in drug development,

offering detailed information on its chemical properties, synthesis, and applications.

Core Compound Data
5-Fluoro-2-methoxybenzenesulfonyl chloride is a sulfonyl chloride derivative containing

both a fluoro and a methoxy group on the benzene ring. These functional groups impart

specific reactivity and properties that are valuable in the synthesis of complex organic

molecules.

Property Value References

Molecular Formula C₇H₆ClFO₃S [1][2]

Molecular Weight 224.64 g/mol [1][2]

CAS Number 67475-56-3 [1]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis and reactions of 5-Fluoro-2-
methoxybenzenesulfonyl chloride are not extensively documented in publicly available
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literature, general methods for the synthesis of arylsulfonyl chlorides can be adapted. The most

common method involves the diazotization of an aniline precursor followed by a Sandmeyer-

type reaction with sulfur dioxide and a copper(I) salt.

A plausible synthetic pathway is outlined below. This represents a general workflow for the

synthesis of arylsulfonyl chlorides and should be adapted and optimized for the specific

synthesis of 5-Fluoro-2-methoxybenzenesulfonyl chloride.

Step 1: Diazotization

Step 2: Sulfonylation (Sandmeyer-type Reaction)

Step 3: Workup and Purification

5-Fluoro-2-methoxyaniline

5-Fluoro-2-methoxybenzenediazonium chloride

NaNO₂, HCl, 0-5 °C

5-Fluoro-2-methoxybenzenesulfonyl chloride

Sulfur Dioxide (in Acetic Acid) Copper(I) Chloride

Aqueous Workup

Chromatography or Distillation

Click to download full resolution via product page

A generalized synthetic workflow for 5-Fluoro-2-methoxybenzenesulfonyl chloride.
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Applications in Synthesis
5-Fluoro-2-methoxybenzenesulfonyl chloride serves as a crucial building block in the

synthesis of various pharmaceutical compounds. The sulfonyl chloride moiety is a versatile

functional group that readily reacts with nucleophiles such as amines, alcohols, and phenols to

form sulfonamides, sulfonates, and sulfonic esters, respectively. The presence of the fluorine

atom can enhance the metabolic stability and binding affinity of the final drug molecule.

A typical reaction workflow involving this compound is the formation of a sulfonamide, a

common functional group in many drugs.

5-Fluoro-2-methoxybenzenesulfonyl chloride

N-substituted-5-fluoro-2-methoxybenzenesulfonamide

Primary or Secondary Amine (R-NH₂ or R₂NH) Base (e.g., Pyridine, Triethylamine)

Click to download full resolution via product page

General reaction scheme for the synthesis of sulfonamides.

Signaling Pathway Involvement
Direct involvement of 5-Fluoro-2-methoxybenzenesulfonyl chloride in biological signaling

pathways has not been reported. As a reactive chemical intermediate, it is not expected to be

present in biological systems. However, the compounds synthesized from this precursor may

be designed to target specific signaling pathways implicated in disease.

For instance, many sulfonamide-containing drugs are inhibitors of enzymes or receptors in

pathways such as:

Carbonic Anhydrase Inhibition: Important in glaucoma and other conditions.

Cyclooxygenase (COX) Inhibition: A key target for anti-inflammatory drugs.

Kinase Inhibition: Crucial in cancer therapy by blocking signaling pathways that drive cell

proliferation.
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The specific signaling pathway targeted would depend on the overall structure of the final

active pharmaceutical ingredient synthesized using 5-Fluoro-2-methoxybenzenesulfonyl
chloride as a starting material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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